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Compound of Interest

Compound Name: Ethcathinone

Cat. No.: B106627 Get Quote

Disclaimer: Ethcathinone is a controlled substance in many jurisdictions, including the United

States (Schedule I), the United Kingdom (Class B), and others.[1][2] All handling and disposal

procedures must be in strict compliance with national, state, and local regulations. This

document provides general guidance and should not supersede applicable laws or institutional

protocols.

This guide provides essential safety and logistical information for the proper disposal of

ethcathinone in a laboratory setting, targeting researchers, scientists, and drug development

professionals.

Pre-Disposal Considerations and Hazard
Assessment
Before initiating any disposal procedures, it is crucial to conduct a thorough risk assessment.

Ethcathinone is a stimulant drug of the phenethylamine, amphetamine, and cathinone

chemical classes.[1][3] Safety Data Sheets (SDS) indicate that ethcathinone hydrochloride is

harmful if swallowed, inhaled, or in contact with skin.[4][5] It can cause serious skin and eye

irritation and may cause respiratory irritation.[4][5][6] One source also indicates it may damage

an unborn child and cause damage to organs.[5]

Personal Protective Equipment (PPE) is mandatory. This includes, at a minimum:

Safety goggles or a face shield
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Chemical-resistant gloves

A lab coat or chemical-resistant apron

Respiratory protection may be necessary depending on the form of the substance and the

procedure.[4]

Regulatory Compliance
As a controlled substance, the disposal of ethcathinone is highly regulated. In the United

States, the Drug Enforcement Administration (DEA) governs the disposal of controlled

substances under Title 21 Code of Federal Regulations (CFR) Part 1317.[7] A core requirement

is that the substance must be rendered "non-retrievable," meaning it cannot be transformed

back into a physical or chemical state as a controlled substance.[8][9]

Research institutions must be registered with the DEA to handle Schedule I substances.

Disposal procedures must be documented, and often require the presence of two authorized

employees to witness the entire destruction process.[8] A detailed disposal log must be

maintained and be available for inspection.[8]

Step-by-Step Disposal Procedure
The preferred method for the disposal of controlled substances like ethcathinone is through a

licensed hazardous waste disposal company that is authorized to handle and incinerate

controlled substances.[10] On-site destruction may be permissible if it adheres strictly to DEA

regulations for rendering the substance non-retrievable.

Step 1: Consultation and Planning

Consult your institution's Environmental Health and Safety (EHS) department to understand

the specific protocols for controlled substance disposal.

Verify the legal status and specific disposal regulations for ethcathinone in your jurisdiction.

Schedule the disposal with a licensed chemical waste management company approved for

handling controlled substances.[10]

Step 2: Segregation and Labeling
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Segregate ethcathinone waste from other chemical waste streams.

Clearly label the waste container with the chemical name ("Ethcathinone"), hazard symbols,

and any other information required by your institution and the waste disposal vendor.

Step 3: On-Site Neutralization (if permissible and appropriate)

On-site destruction should only be performed if explicitly allowed by your institution and local

regulations, and if you have a validated procedure that renders the ethcathinone non-

retrievable.

This typically involves chemical degradation. The choice of chemical reagent and protocol

must be validated to ensure complete destruction of the psychoactive substance. This is a

complex process and should only be undertaken by qualified personnel with appropriate

safety measures in place.

Never dispose of ethcathinone by flushing it down the drain or mixing it with regular trash,

as this is prohibited for controlled substances.[4][11]

Step 4: Packaging for Off-Site Disposal

Package the ethcathinone waste in approved containers as specified by your EHS

department and the disposal company.

Ensure containers are securely sealed to prevent leaks or spills.

Step 5: Documentation and Transfer

Complete all required documentation, including a disposal log and any chain-of-custody

forms provided by the waste vendor.

The transfer of waste to the disposal company should be conducted by authorized

personnel.

Chemical and Physical Data
The following table summarizes key quantitative data for ethcathinone.
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Property Value

Chemical Class Phenethylamine, Amphetamine, Cathinone[1][3]

Molecular Formula C₁₁H₁₅NO[1][3][12]

Molar Mass 177.247 g·mol⁻¹[1]

CAS Number 18259-37-5[1][12]

Melting Point 195 to 198 °C (hydrochloride)[1]

Boiling Point 272.3 °C at 760 mmHg (hydrochloride)[1]

Legal Status (US) Schedule I Controlled Substance[1][3]

Legal Status (UK) Class B[1][2]

Experimental Protocols and Visualizations
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of ethcathinone in a laboratory setting.
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Start: Ethcathinone Waste Generated

1. Hazard & Regulatory Assessment
- Review SDS

- Confirm Legal Status
- Consult Institutional Policy (EHS)

2. Don Appropriate PPE
- Goggles, Gloves, Lab Coat

3. Segregate & Label Waste
- 'Ethcathinone'

- Hazard Symbols

Is On-Site Destruction
Permitted & Validated?

4a. Perform On-Site Destruction
- Follow Approved Protocol

- Witness & Document

Yes

4b. Prepare for Off-Site Disposal
- Package Securely

- Contact Licensed Vendor

No

5. Complete All Documentation
- Disposal Log

- Chain of Custody

6. Transfer Waste to
Authorized Personnel/Vendor

End: Disposal Complete

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of ethcathinone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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